Cas no 290363-59-6 ((3R)-1-benzylpiperidin-3-ylmethanamine)

• Product Name: (3R)-1-benzylpiperidin-3-ylmethanamine
• CAS No: 290363-59-6
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD03093377
• CID: 249030
• PubChem ID: 1090706
• Update Time: 2025-04-19

(3R)-1-benzylpiperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanamine,1-(phenylmethyl)-, (3R)-
• (R)-C-(1-BENZYL-PIPERIDIN-3-YL)-METHYLAMINE
• (3R)-1-benzylpiperidin-3-ylmethanamine
• (R)-(1-BENZYLPIPERIDIN-3-YL)METHANAMINE
• [(3R)-1-benzylpiperidin-3-yl]methanamine
• MFCD03093377
• (R)-(1-Benzyl-piperidin-3-yl)-methylamine
• EN300-3138021
• A853271
• (R)-(1-Benzylpiperidin-3-yl)-methanamine
• DTXSID20360214
• 1-[(3R)-1-BENZYLPIPERIDIN-3-YL]METHANAMINE
• AKOS017344511
• 3-Piperidinemethanamine, 1-(phenylmethyl)-, (3R)-
• 290363-59-6
• starbld0018297

• MDL： MFCD03093377
• Inchi： 1S/C13H20N2/c14-9-13-7-4-8-15(11-13)10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11,14H2/t13-/m1/s1
• InChI Key： BYNIUBOJBWXZCC-CYBMUJFWSA-N
• SMILES： N1(CC2C=CC=CC=2)CCC[C@H](CN)C1

Computed Properties

• Exact Mass: 204.1628
• Monoisotopic Mass: 204.162649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26
• LogP: 1.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines